Cas no 68278-85-3 (Benzene, 1-bromo-2,3-dimethoxy-5-methyl-)

• Product Name: Benzene, 1-bromo-2,3-dimethoxy-5-methyl-
• CAS No: 68278-85-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 2798820
• PubChem ID: 11481641
• Update Time: 2025-04-21

Benzene, 1-bromo-2,3-dimethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2,3-dimethoxy-5-methyl-
• DTXCID90418099
• SCHEMBL9880773
• 1-bromo-2,3-dimethoxy-5-methylben-zene
• 68278-85-3
• MFCD22414740
• DTXSID50467280

• Inchi： 1S/C9H11BrO2/c1-6-4-7(10)9(12-3)8(5-6)11-2/h4-5H,1-3H3
• InChI Key： QNLKMCMWNRXPGP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes